2-{[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H23N5OS/c1-16-8-9-20(17(2)12-16)28-22-19(13-27-28)23(26-15-25-22)30-14-21(29)24-11-10-18-6-4-3-5-7-18/h3-9,12-13,15H,10-11,14H2,1-2H3,(H,24,29)
• InChI Key: UTIKYTRXQAOWFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NCCC4=CC=CC=C4)C
• Molecular Formula: C23H23N5OS
• Molecular Weight: 417.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic structure containing two nitrogen atoms. The compound also contains a sulfanyl group attached to this core, and a phenylethyl group attached via an acetamide linkage.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds are known to participate in a variety of chemical reactions. For example, pyrazolo[3,4-d]pyrimidine derivatives have been used as building blocks in the synthesis of various biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfanyl group could potentially increase its reactivity, while the phenylethyl group could influence its lipophilicity and thus its ability to cross biological membranes.

Scientific Research Applications

Anti-Cancer Properties

• Thiophenes, including F1874-0977, have attracted attention due to their potential anti-cancer properties. .

Anti-Inflammatory Activity

• Thiophenes possess anti-inflammatory properties, making them relevant in treating inflammatory diseases. .

Anti-Fungal Applications

• Thiophenes exhibit antifungal activity against various fungal pathogens. .

Kinase Inhibition

• Kinases play essential roles in cell signaling and regulation. .

Estrogen Receptor Modulation

• Estrogen receptors are crucial in hormone-related diseases. .

Material Science and Drug Design

• Thiophenes serve as building blocks for combinatorial libraries in drug discovery. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrazolo[3,4-d]pyrimidine derivatives have been found to inhibit various enzymes and receptors, which could potentially explain their biological activity.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as optimization of its synthesis process. Additionally, the development of analogs with improved properties could be a potential area of investigation.